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Compound of Interest

Compound Name: Cetyl lactate

Cat. No.: B148137 Get Quote

An In-depth Technical Guide to the Melting Point and Physical State of Cetyl Lactate

For professionals in research, science, and drug development, a precise understanding of the

physicochemical properties of excipients like cetyl lactate is fundamental. This technical guide

provides a detailed examination of the melting point and physical state of cetyl lactate,

complete with quantitative data, experimental methodologies, and a procedural workflow.

Physicochemical Properties of Cetyl Lactate
Cetyl lactate (CAS No: 35274-05-6), the ester of cetyl alcohol and lactic acid, is a nonionic

emollient utilized to enhance the texture and feel of cosmetic and pharmaceutical formulations.

[1][2] Its physical state and melting point are critical parameters influencing its application in

various products such as creams, lotions, and lipsticks.[3][4]

At ambient temperature, cetyl lactate typically presents as a white to light yellow, soft, waxy

solid.[2][5][6] It may also be found in the form of white to off-white flakes. The material is

characterized by a faint, fatty, or buttery odor.[5]

Quantitative Data Summary
The following table summarizes the key physicochemical properties of cetyl lactate compiled

from various technical sources.
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Property Value References

IUPAC Name
hexadecyl 2-

hydroxypropanoate
[4][5][7]

Molecular Formula C₁₉H₃₈O₃ [3][6]

Molecular Weight 314.5 g/mol [6][7]

Physical State
White to light yellow soft, waxy

solid or flakes.
[2][3][8]

Melting Point 35 °C to 44 °C [3][9]

Boiling Point
353 °C to 354 °C (at 760 mm

Hg)
[9]

Solubility
Practically insoluble in water;

Soluble in ethanol and ether.
[4][5][7]

Experimental Protocol: Melting Point Determination
The melting point of a waxy solid like cetyl lactate is typically determined using the capillary

melting point method, a standard procedure in analytical chemistry.

Objective: To determine the melting range of a solid substance.

Apparatus:

Melting point apparatus (e.g., digital melting point device or Thiele tube with heating oil)

Capillary tubes (sealed at one end)

Sample of cetyl lactate

Spatula

Mortar and pestle (if sample is not a fine powder)

Thermometer (calibrated)
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Procedure:

Sample Preparation: Ensure the cetyl lactate sample is dry and in the form of a fine powder.

If necessary, gently crush the waxy solid using a mortar and pestle.

Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample,

forcing a small amount of the sample into the tube. Invert the tube and tap the sealed end

gently on a hard surface to pack the sample tightly into the bottom. The packed sample

height should be approximately 2-3 mm.

Apparatus Setup:

Digital Apparatus: Place the loaded capillary tube into the designated sample holder in the

melting point apparatus.

Thiele Tube: Secure the capillary tube to a calibrated thermometer using a rubber band or

wire, ensuring the sample is aligned with the thermometer bulb. Immerse the assembly in

the heating oil within the Thiele tube, making sure the oil level is above the top of the

sample but below the open end of the capillary tube.

Heating and Observation:

Begin heating the apparatus. For an unknown sample, a rapid heating rate (e.g., 10-20 °C

per minute) can be used to find an approximate melting range.

For a more precise measurement, repeat the process with a fresh sample. Heat rapidly to

about 15-20 °C below the approximate melting point, then reduce the heating rate to 1-2

°C per minute.

Data Recording:

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Record the temperature at which the entire sample has completely melted into a clear

liquid (the end of the melting range).
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Reporting: The melting point is reported as a range from the temperature of initial melting to

the temperature of complete liquefaction.

Visualization of Experimental Workflow
The logical flow of the melting point determination protocol can be visualized as follows.
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Caption: Workflow for Capillary Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b148137?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno35274-05-6.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9212260.htm
https://www.specialchem.com/cosmetics/inci-ingredients/cetyl-lactate
https://www.musashino.com/en/product/1716/
https://www.musashino.com/en/product/1716/
https://www.benchchem.com/product/b148137
https://www.chembk.com/en/chem/CETYL%20LACTATE
https://pubchem.ncbi.nlm.nih.gov/compound/37098
https://www.inchem.org/documents/kemi/kemi/ah1999_09.pdf
https://parchem.com/chemical-supplier-distributor/cetyl-lactate-009736
https://www.benchchem.com/product/b148137#cetyl-lactate-melting-point-and-physical-state
https://www.benchchem.com/product/b148137#cetyl-lactate-melting-point-and-physical-state
https://www.benchchem.com/product/b148137#cetyl-lactate-melting-point-and-physical-state
https://www.benchchem.com/product/b148137#cetyl-lactate-melting-point-and-physical-state
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b148137?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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